In situ formation of large pore silica–MnO2 nanocomposites with H+/H2O2 sensitivity for O2-elevated photodynamic therapy and potential MR imaging†
Chemical Communications Pub Date: 2018-01-24 DOI: 10.1039/C7CC09532E
Abstract
A cancer cell-specific, endogenous H+/H2O2-activated, and O2 self-sufficient nanocomposite is engineered and characterized. Such NPs, with good biocompatibility and rapid response to intracellular H+/H2O2, have demonstrated improved therapeutic effects in targeted cancer cells and activated MR signals in vitro, providing a promising strategy for effective PDT against tumor hypoxia.
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